Cas no 42780-09-6 (1H-Pyrrole-3-acetic acid, 1-(2,5-dimethoxyphenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole-3-acetic acid, 1-(2,5-dimethoxyphenyl)-2,5-dimethyl-
• CAS No: 42780-09-6
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 2638108
• Update Time: 2023-08-07

1H-Pyrrole-3-acetic acid, 1-(2,5-dimethoxyphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,5-dimethoxyphenyl)-2,5-dimethylpyrrol-3-yl]acetic acid
• 1H-Pyrrole-3-acetic acid, 1-(2,5-dimethoxyphenyl)-2,5-dimethyl-
• 1-(2,5-Dimethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-acetic acid

• Inchi： 1S/C16H19NO4/c1-10-7-12(8-16(18)19)11(2)17(10)14-9-13(20-3)5-6-15(14)21-4/h5-7,9H,8H2,1-4H3,(H,18,19)
• InChI Key： QDKWTJXEMQCHPU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C(C)=CC(CC(=O)O)=C1C)OC
• BRN： 0435511

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Topological Polar Surface Area: 60.7